Cas no 1807140-90-4 (Methyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate
• CAS No: 1807140-90-4
• MF: C₉H₈F₂N₂O₄
• MW: 246.167629241943
• CID: 4898205
• Update Time: 2025-10-29

Methyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate

• Inchi： 1S/C9H8F2N2O4/c1-4-5(9(14)17-2)3-6(13(15)16)12-7(4)8(10)11/h3,8H,1-2H3
• InChI Key： MMWLWZNMSRVRFM-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C(=O)OC)C=C([N+](=O)[O-])N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 1.9
• Topological Polar Surface Area: 85

Additional information on Methyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate

Methyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate: A Comprehensive Overview

Methyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate, with the CAS number 1807140-90-4, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, a methyl group, and a nitro group, along with a methyl ester functionality. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of Methyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and esterifications. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the installation of the nitro group and the esterification step. These developments have not only improved the yield but also reduced the environmental footprint of the synthesis process.

One of the most notable applications of Methyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate is in the field of agrochemicals. The compound exhibits potent pesticidal activity, particularly against a wide range of agricultural pests. Its ability to disrupt key biochemical pathways in insects makes it a promising candidate for developing next-generation pesticides. Recent studies have demonstrated that this compound can effectively control pest populations while minimizing adverse effects on non-target organisms, which is a critical consideration in sustainable agriculture.

In addition to its pesticidal properties, Methyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate has shown potential in medicinal chemistry. The molecule's structural features make it an attractive scaffold for drug design, particularly in targeting specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. Researchers have investigated its ability to inhibit kinase enzymes, which are often overexpressed in cancer cells. Preliminary results indicate that this compound could serve as a lead molecule for developing novel therapeutic agents.

The environmental impact of Methyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate has also been a topic of interest among scientists. Studies have been conducted to assess its biodegradability and persistence in different environmental matrices. Results suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its potential to accumulate in ecosystems. However, further research is needed to fully understand its long-term effects on soil and aquatic systems.

From a structural perspective, Methyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate exhibits interesting electronic properties due to the presence of electron-withdrawing groups like the nitro and difluoromethyl substituents. These groups significantly influence the molecule's reactivity and stability. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns, which are essential for predicting its behavior in different chemical environments.

In conclusion, Methyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-4-carboxylate (CAS No. 1807140-90-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in synthetic chemistry, agrochemicals, and medicinal research. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.